Cas no 24228-13-5 (2-Hydroxy-3-phenylpyridine)

• Product Name: 2-Hydroxy-3-phenylpyridine
• CAS No: 24228-13-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD04114134
• CID: 240514
• PubChem ID: 2762808
• Update Time: 2025-05-20

2-Hydroxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpyridin-2-ol
• 2(1H)-Pyridinone,3-phenyl-
• 2-HYDROXY-3-PHENYLPYRIDINE
• 3-phenyl-1H-pyridin-2-one
• 3-phenyl-2(1H)-Pyridinone
• 3-Phenyl-2-hydroxypyridine
• 3-phenyl-2-pyridone
• 3-phenylpyridin-2-one
• AK112485
• Phenylpyridon
• 2(1H)-Pyridinone, 3-phenyl-
• o-hydroxyphenylpyridine
• 3-Phenylpyridine-2-ol
• 3-phenyl-2-(1H)-pyridone
• FLYJEBSUJDZJDE-UHFFFAOYSA-N
• 3-phenyl-1,2-dihydropyridin-2-one
• FCH848833
• 1769AB
• VP14298
• CS-0156470
• SCHEMBL8526461
• DS-5659
• O11050
• SCHEMBL149989
• AKOS006295408
• MFCD04114134
• FT-0750594
• A877990
• DTXSID50376469
• 24228-13-5
• DB-081279
• 2-Hydroxy-3-phenylpyridine

• MDL： MFCD04114134
• Inchi： 1S/C11H9NO/c13-11-10(7-4-8-12-11)9-5-2-1-3-6-9/h1-8H,(H,12,13)
• InChI Key： FLYJEBSUJDZJDE-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.158
• Boiling Point: 417.1°C at 760 mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.594
• PSA: 33.12000
• LogP: 2.45420

2-Hydroxy-3-phenylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310

Additional information on 2-Hydroxy-3-phenylpyridine

Introduction to 2-Hydroxy-3-phenylpyridine (CAS No. 24228-13-5)

2-Hydroxy-3-phenylpyridine, with the CAS number 24228-13-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-Hydroxy-3-phenylpyridine is C₁₁H₉NO, and its molecular weight is approximately 171.19 g/mol. The compound features a pyridine ring with a hydroxyl group at the 2-position and a phenyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

In recent years, 2-Hydroxy-3-phenylpyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to modulate various biological pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Additionally, 2-Hydroxy-3-phenylpyridine has demonstrated significant antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in a wide range of diseases including neurodegenerative disorders and cardiovascular diseases. Research has indicated that the hydroxyl group in the molecule contributes to its antioxidant activity by facilitating electron transfer reactions.

The pharmacokinetic properties of 2-Hydroxy-3-phenylpyridine have also been investigated to understand its behavior in biological systems. Studies have shown that the compound exhibits good solubility and permeability, which are essential for effective drug delivery. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes minimal degradation in the liver, suggesting potential for oral administration.

In the realm of cancer research, 2-Hydroxy-3-phenylpyridine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival.

The structural versatility of 2-Hydroxy-3-phenylpyridine also makes it an attractive scaffold for chemical modifications. Researchers have synthesized numerous derivatives by altering the substituents on the pyridine ring or introducing additional functional groups. These modifications have led to compounds with enhanced potency and selectivity, further expanding the therapeutic potential of this class of molecules.

Beyond its medicinal applications, 2-Hydroxy-3-phenylpyridine has found use in other areas such as materials science and analytical chemistry. For example, it has been employed as a ligand in coordination chemistry to form complexes with metal ions, which can be used in catalytic processes or as sensors for detecting specific analytes.

In conclusion, 2-Hydroxy-3-phenylpyridine (CAS No. 24228-13-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological properties make it an important target for ongoing research in medicinal chemistry and related fields. As new studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in the development of innovative therapeutic strategies.